Cas no 944900-49-6 (ethyl 4-bromo-1H-imidazole-2-carboxylate)
944900-49-6 structure
Product Name:ethyl 4-bromo-1H-imidazole-2-carboxylate
CAS No:944900-49-6
MF:C6H7BrN2O2
MW:219.035980463028
MDL:MFCD09842485
CID:1032427
Update Time:2024-10-25
ethyl 4-bromo-1H-imidazole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-bromo-1H-imidazole-2-carboxylate
- ethyl 4-bromo-1H-imidazole-2-carboxylate
- ETHYL 5-BROMO-IMIDAZOLE-2-CARBOXYLATE
- 1H-IMIDAZOLE-4-BROMO-2-CARBOXYLIC ACID, ETHYL ESTER
- AK121838
- Ethyl 5-Bromoimidazole-2-carboxylate
- AB53720
- FCH1380557
- AX8219039
- ST24047085
- Ethyl 5-bromo-1H-imidazole-2-carboxylate (ACI)
-
- MDL: MFCD09842485
- Inchi: 1S/C6H7BrN2O2/c1-2-11-6(10)5-8-3-4(7)9-5/h3H,2H2,1H3,(H,8,9)
- InChI Key: ZCIMIBOKGAGKRV-UHFFFAOYSA-N
- SMILES: O=C(C1NC=C(Br)N=1)OCC
Computed Properties
- Exact Mass: 217.96900
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 154
- Topological Polar Surface Area: 55
Experimental Properties
- PSA: 54.98000
- LogP: 1.34890
ethyl 4-bromo-1H-imidazole-2-carboxylate Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C
ethyl 4-bromo-1H-imidazole-2-carboxylate Customs Data
- HS CODE:2933290090
- Customs Data:
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
ethyl 4-bromo-1H-imidazole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB438337-250 mg |
Ethyl 5-bromo-1H-imidazole-2-carboxylate, 95%; . |
944900-49-6 | 95% | 250MG |
€85.10 | 2023-07-18 | |
| abcr | AB438337-1 g |
Ethyl 5-bromo-1H-imidazole-2-carboxylate, 95%; . |
944900-49-6 | 95% | 1g |
€131.90 | 2023-07-18 | |
| abcr | AB438337-5 g |
Ethyl 5-bromo-1H-imidazole-2-carboxylate, 95%; . |
944900-49-6 | 95% | 5g |
€372.10 | 2023-07-18 | |
| abcr | AB438337-10 g |
Ethyl 5-bromo-1H-imidazole-2-carboxylate, 95%; . |
944900-49-6 | 95% | 10g |
€604.60 | 2023-07-18 | |
| Chemenu | CM187017-1g |
Ethyl 5-bromo-1H-imidazole-2-carboxylate |
944900-49-6 | 95+% | 1g |
$145 | 2021-08-05 | |
| Chemenu | CM187017-5g |
Ethyl 5-bromo-1H-imidazole-2-carboxylate |
944900-49-6 | 95+% | 5g |
$575 | 2021-08-05 | |
| TRC | E903315-10mg |
Ethyl 5-Bromo-1H-imidazole-2-carboxylate |
944900-49-6 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E903315-50mg |
Ethyl 5-Bromo-1H-imidazole-2-carboxylate |
944900-49-6 | 50mg |
$ 160.00 | 2022-06-05 | ||
| TRC | E903315-100mg |
Ethyl 5-Bromo-1H-imidazole-2-carboxylate |
944900-49-6 | 100mg |
$ 230.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E845713-250mg |
Ethyl 5-bromo-1H-imidazole-2-carboxylate |
944900-49-6 | 98% | 250mg |
262.80 | 2021-05-17 |
ethyl 4-bromo-1H-imidazole-2-carboxylate Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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